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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl levulinate (CAS No. 2052-15-5), the ester of levulinic acid and n-butanol, is a versatile
bio-based compound gaining significant attention across various industries.[1] With the
chemical formula C9H1603, this clear, colorless to pale yellow liquid is characterized by a mild,
fruity odor.[2][3][4] Its derivation from renewable resources like cellulose positions it as a
sustainable alternative to petroleum-based chemicals.[2][5] Butyl levulinate's utility spans
applications as a green solvent, a plasticizer in coatings and resins, a flavoring agent, and a
potential biofuel additive due to its favorable combustion characteristics.[2][3][5] Its low toxicity
and biodegradability further enhance its appeal in formulations within the pharmaceutical,
cosmetic, and food industries.[2][3] This guide provides a comprehensive overview of the core
physicochemical properties of butyl levulinate, complete with experimental methodologies, to
support its application in research and development.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of butyl levulinate,
compiled from various sources.
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Property Value Conditions

Molecular Formula C9H1603

Molecular Weight 172.22 g/mol [61[71[8]

Appearance .Cleiar, colorless to pale yellow Room Temperature[2][3]
liquid

Odor 2:1 r::\llltia:t, slightly fruity, CIAI[]

Boiling Point 237.5-238.0 °C @ 760 mm Hg[9][10]

106 - 108 °C @ 5.5 mm Hg[2][4][6][10]

135 - 137 °C @ 15 Torr[11]

Melting Point <-60°C [5]

Density 0.974 g/mL @ 25 °C[2][4][11]

0.974 g/mL @ 20 °C[5]

Refractive Index 1.427 n20/D[2][4]

1.423 - 1.433

@ 20.00 °C[6][10]

Flash Point

91 - 110 °C (195.8 - 230 °F)

Closed Cupl[5][12][13]

92.22 °C (198.00 °F)

Tag Closed Cup (TCC)[9][10]

Vapor Pressure

5 Pa (0.038 mmHg)

@ 25 °C[2][4][9]

Slightly soluble in water.

Solubility Soluble in alcohol, oil, ether, [41[6][9][10]

and chloroform.
LogP (o/w) 1.27 - 1.457 [9][10][14]
Surface Tension 31.37 mN/m @ 293.15 K[4][15]

Experimental Protocols
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The determination of the physicochemical properties of butyl levulinate relies on standardized
experimental methods, such as those published by ASTM International. These protocols
ensure accuracy and reproducibility of results. Below are detailed methodologies for key
experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like butyl levulinate, which can be purified by distillation, this is a
critical parameter.

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer with appropriate
range and precision, and a heating mantle. For vacuum distillation, a vacuum pump and a
manometer are required.

e Procedure (ASTM D1078):

[e]

A measured volume of the sample is placed in the distillation flask along with boiling chips
to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor that is in equilibrium with the boiling liquid.

o The sample is heated, and the temperature is recorded when the first drop of condensate
falls from the condenser. This is the initial boiling point.

o Heating is continued, and the temperature is monitored as the distillation proceeds. The
boiling range is the temperature range from the initial boiling point until the last of the liquid
evaporates.

o For reduced pressure boiling points, the system is connected to a vacuum pump, and the
pressure is stabilized and measured with a manometer before heating begins.

Measurement of Density

Density is the mass per unit volume of a substance and is a fundamental physical property.
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e Apparatus: A pycnometer (a glass flask with a precise volume), a high-precision analytical
balance, and a constant-temperature bath.

e Procedure (ASTM D1480):

o The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately
determined.

o The pycnometer is filled with the sample liquid (butyl levulinate), taking care to avoid air
bubbles.

o The filled pycnometer is placed in a constant-temperature bath until it reaches thermal
equilibrium (e.g., 20 °C or 25 °C).

o The volume is adjusted precisely to the pycnometer's calibration mark, and the exterior is
carefully dried.

o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer
minus weight of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and is often used for
identification and purity assessment.

o Apparatus: A refractometer (e.g., an Abbe refractometer), a light source (typically a sodium
lamp for the D-line), and a constant-temperature water circulator.

e Procedure (ASTM D1218):
o The refractometer is calibrated using a standard of known refractive index.

o The prisms of the refractometer are cleaned and a few drops of the sample are applied.
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o The prisms are closed and the system is allowed to reach thermal equilibrium at the
specified temperature (e.g., 20 °C).

o The light source is positioned, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Measurement of Flash Point

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near its surface. It is a critical measure of fire hazard.

o Apparatus: A closed-cup flash point tester, such as a Tag Closed-Cup or Pensky-Martens
apparatus.

e Procedure (ASTM D56 - Tag Closed-Cup):

o

The sample cup is filled with butyl levulinate to the specified level.

[¢]

The lid is secured, and the apparatus is heated at a slow, constant rate.

[¢]

At specified temperature intervals, a test flame is introduced into the vapor space of the
cup.

o

The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a brief flash.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For butyl levulinate, its solubility in water and organic solvents is a key characteristic for its
application as a solvent.

o Apparatus: Vials or flasks, a magnetic stirrer or shaker, an analytical balance, and an
analytical instrument for quantification (e.g., gas chromatograph or UV-Vis
spectrophotometer).
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e Procedure (Qualitative):

o A small amount of butyl levulinate is added to a test tube containing the solvent of
interest (e.g., water, ethanol).

o The mixture is agitated and observed for the formation of a single, clear phase (soluble) or
the persistence of two distinct layers or cloudiness (insoluble/slightly soluble).

e Procedure (Quantitative - Shake-Flask Method, OECD 105):

[¢]

An excess amount of butyl levulinate is added to a known volume of the solvent (e.g.,
water) in a flask.

o The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o The mixture is then allowed to stand undisturbed for a sufficient time for phase separation.

o A sample of the solvent phase is carefully removed, ensuring no undissolved solute is
included (centrifugation or filtration may be necessary).

o The concentration of butyl levulinate in the solvent is determined using an appropriate
analytical technique. This concentration represents the solubility at that temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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